Cas no 1807283-08-4 (4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride)
4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride
-
- Inchi: 1S/C10H8ClNO3S/c1-2-7-3-9(16(11,14)15)4-8(6-13)10(7)5-12/h3-4,6H,2H2,1H3
- InChI Key: JIDWAVHOULFKTC-UHFFFAOYSA-N
- SMILES: ClS(C1=CC(C=O)=C(C#N)C(=C1)CC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 406
- XLogP3: 1.9
- Topological Polar Surface Area: 83.4
4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010001492-250mg |
4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride |
1807283-08-4 | 97% | 250mg |
480.00 USD | 2021-07-06 | |
| Alichem | A010001492-500mg |
4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride |
1807283-08-4 | 97% | 500mg |
847.60 USD | 2021-07-06 | |
| Alichem | A010001492-1g |
4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride |
1807283-08-4 | 97% | 1g |
1,519.80 USD | 2021-07-06 |
4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride
Introduction to 4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride (CAS No. 1807283-08-4)
4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride (CAS No. 1807283-08-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its sulfonyl chloride functional group and the presence of cyano and formyl substituents, serves as a versatile intermediate in the synthesis of various biologically active molecules. The unique structural features of this compound make it particularly valuable for the development of novel therapeutic agents targeting a range of diseases.
The sulfonyl chloride moiety in 4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride is known for its reactivity in forming sulfonamides, which are crucial scaffolds in drug design. This reactivity has been leveraged in recent studies to develop inhibitors of enzymes involved in inflammatory pathways. For instance, researchers have utilized derivatives of this compound to create potent inhibitors of cyclooxygenase (COX) enzymes, which play a key role in the production of prostaglandins and are implicated in conditions such as arthritis and cancer.
The cyano group attached to the benzene ring introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. This feature has been exploited in the design of peptide mimetics and other small-molecule drugs that require specific binding properties to biological receptors. Recent advancements in computational chemistry have further highlighted the potential of this compound as a building block for designing molecules with improved pharmacokinetic profiles.
The formyl group present in 4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride provides a site for further functionalization through condensation reactions, such as Schiff base formation. These reactions have been utilized to create metal chelating agents, which are important in the treatment of metal poisoning and as adjuvants in anticancer therapies. A notable study published last year demonstrated the efficacy of formyl-substituted sulfonyl chlorides in generating novel antitumor agents by coordinating with transition metals to form complexes that exhibit significant cytotoxicity towards cancer cell lines.
In addition to its applications in drug development, 4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride has found utility in materials science, particularly in the synthesis of advanced polymers and coatings. The reactivity of the sulfonyl chloride group allows for the introduction of sulfonate esters into polymer backbones, resulting in materials with enhanced thermal stability and chemical resistance. These properties make such polymers attractive for use in harsh environments, such as aerospace and automotive applications.
Recent research has also explored the use of 4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride as a precursor for organic electronics components. The ability to precisely control the functional groups on the benzene ring allows for the design of organic semiconductors with tailored electronic properties. These semiconductors are being investigated for use in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic devices, where lightweight and solution-processable materials are highly desirable.
The synthesis of 4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride involves multi-step organic transformations that highlight its complexity and synthetic utility. The process typically begins with the selective functionalization of a benzene derivative, followed by protection-deprotection strategies to introduce the cyano and formyl groups at desired positions. The final step involves chlorosulfonation to introduce the sulfonyl chloride moiety. Advances in catalytic methods have recently enabled more efficient synthetic routes, reducing waste and improving yields.
The biological activity of derivatives derived from 4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride has been extensively studied. One notable area of research has been its application as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By modifying the structure of this compound, researchers have developed inhibitors that selectively target specific kinases, offering potential therapeutic benefits with reduced side effects.
Another promising application lies in its use as a precursor for antimicrobial agents. The combination of electron-withdrawing groups such as cyano and formyl enhances the molecule's ability to interact with bacterial cell walls and membranes, leading to increased efficacy against resistant strains. Recent clinical trials have shown promising results with derivatives that exhibit broad-spectrum antimicrobial activity without significant toxicity to human cells.
The environmental impact of synthesizing and using 4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride is also an area of growing interest. Efforts are being made to develop greener synthetic methods that minimize hazardous byproducts and improve energy efficiency. For instance, solvent-free reactions and catalytic systems derived from renewable resources are being explored as alternatives to traditional synthetic routes.
In conclusion,4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride (CAS No. 1807283-08-4) is a multifunctional compound with broad applications across pharmaceuticals, materials science, and organic electronics. Its unique structural features enable its use as an intermediate for synthesizing biologically active molecules, advanced polymers, and electronic materials. As research continues to uncover new applications for this compound,its importance is likely to grow further,driving innovation across multiple scientific disciplines.
1807283-08-4 (4-Cyano-3-ethyl-5-formylbenzenesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)